Cas no 67639-41-2 (4-Amino-4-carboxytetrahydrothiopyran hydrochloride)

• Product Name: 4-Amino-4-carboxytetrahydrothiopyran hydrochloride
• CAS No: 67639-41-2
• MF: C₆H₁₂ClNO₂S
• MW: 197.68297958374
• MDL: MFCD02683141
• CID: 966506
• PubChem ID: 2734407
• Update Time: 2025-04-19

4-Amino-4-carboxytetrahydrothiopyran hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Amino-4-carboxytetrahydrothiopyran hydrochloride
• 4-Aminotetrahydro-2H-thiopyran-4-carboxylic acid hydrochloride
• 4-Aminotetrahydro-(2H)-thiopyran-4-carboxylicacidHCl
• 4-amino-tetrahydrothiopyran-4-carboxylate hydrochloride
• 4-aminotetrahydro-2H-thiopyran-4-carboxylicacidhydrochloride
• CCG-52563
• SR-01000641790-1
• 4-Aminotetrahydro-2H-thiopyran-4-carboxylic acid HCl
• XALTWSZOXHORRK-UHFFFAOYSA-N
• CS-0259778
• CHEMBL3245368
• MFCD02683141
• 4-aminothiane-4-carboxylic Acid Hydrochloride
• FT-0617617
• F30382
• EN300-7419905
• 67639-41-2
• AKOS015902428
• SCHEMBL973897
• 4-aminothiane-4-carboxylic acid;hydrochloride
• DB-026181

• MDL： MFCD02683141
• Inchi： 1S/C6H11NO2S.ClH/c7-6(5(8)9)1-3-10-4-2-6;/h1-4,7H2,(H,8,9);1H
• InChI Key： XALTWSZOXHORRK-UHFFFAOYSA-N
• SMILES： Cl.S1CCC(C(=O)O)(CC1)N

Computed Properties

• Exact Mass: 197.02800
• Monoisotopic Mass: 161.051049
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 67.8

Experimental Properties

• Color/Form: Not available
• Density: 1.298
• Boiling Point: 334.7°C at 760 mmHg
• Flash Point: 156.2°C
• Refractive Index: 1.57
• PSA: 88.62000
• LogP: 1.79780
• Solubility: Not available

4-Amino-4-carboxytetrahydrothiopyran hydrochloride Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Storage Condition：Cold storage (+4 ° C)
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives